Arbemnifosbuvir

• Molecular Formula: C24H33FN7O7P
• Molecular Weight: 581.5 g/mol
• InChI: InChI=1S/C24H33FN7O7P/c1-13(2)37-21(34)14(3)31-40(35,39-15-9-7-6-8-10-15)36-11-16-18(33)24(4,25)22(38-16)32-12-28-17-19(27-5)29-23(26)30-20(17)32/h6-10,12-14,16,18,22,33H,11H2,1-5H3,(H,31,35)(H3,26,27,29,30)/t14-,16+,18?,22+,24+,40+/m0/s1
• InChIKey: OISLSHLAXHALQZ-IGIUYNFRSA-N

Arbemnifosbuvir (Bemnifosbuvir/AT-527) Procurement Guide: Key Specifications and Comparator Context

Arbemnifosbuvir, also known as bemnifosbuvir and designated AT-527, is an oral phosphoramidate prodrug of the guanosine nucleotide analog AT-511 [1]. It is a direct-acting antiviral (DAA) agent that inhibits the NS5B RNA-dependent RNA polymerase (RdRp) of the Hepatitis C virus (HCV) [1]. Beyond HCV, its active triphosphate metabolite, AT-9010, has demonstrated in vitro activity against SARS-CoV-2 and other coronaviruses, making it a compound of interest for multi-viral research programs . It is supplied as a high-purity solid for biochemical and cell-based preclinical research applications .

1 Targets HCV NS5B polymerase for pan-genotypic replicon studies

2 Active metabolite retains reported activity against S282T resistance variant

3 Supports multi-viral screening (HCV, SARS-CoV-2, DENV) as a nucleotide prodrug probe

• [1] Good, S. S., et al. (2020). Preclinical evaluation of AT-527, a novel guanosine nucleotide prodrug with potent, pan-genotypic activity against hepatitis C virus. PLoS ONE, 15(1), e0227104. View Source

Why Arbemnifosbuvir (Bemnifosbuvir/AT-527) Is Not Interchangeable with Sofosbuvir or Other NS5B Inhibitors in Research and Development

While both arbemnifosbuvir and sofosbuvir (SOF) are nucleotide analog prodrugs targeting the HCV NS5B polymerase, their distinct molecular structures lead to quantifiable differences in antiviral potency, resistance profiles, and metabolic fate, making them non-interchangeable in research or clinical settings [1]. Critically, the active 5'-triphosphate metabolite of arbemnifosbuvir (AT-9010) demonstrates a significantly higher genetic barrier to resistance and superior potency against the primary sofosbuvir resistance-associated substitution (S282T), a feature not shared by SOF [1]. Furthermore, the double-prodrug design (Arbemnifosbuvir/AT-752) enables targeted activity against viral families like Dengue (DENV), where SOF has no established role, underscoring the specialized utility of this compound series .

Arbemnifosbuvir Sofosbuvir Reported higher activity against S282T variant; resistance profile may differ significantly

Arbemnifosbuvir Sofosbuvir Spectrum extends to SARS-CoV-2 and DENV in vitro; SOF lacks established activity against these viruses

Arbemnifosbuvir Sofosbuvir Double-prodrug design yields distinct metabolic activation; pharmacokinetic context may not transfer

• [1] Good, S. S., et al. (2020). Preclinical evaluation of AT-527, a novel guanosine nucleotide prodrug with potent, pan-genotypic activity against hepatitis C virus. PLoS ONE, 15(1), e0227104. View Source

Arbemnifosbuvir Differentiation Evidence: Quantified Potency, Resistance, and Safety Compared to Sofosbuvir

Quantified Superiority in Pan-Genotypic HCV Potency vs. Sofosbuvir

In a direct head-to-head comparison, the active moiety of arbemnifosbuvir (AT-511) was evaluated against sofosbuvir (SOF) using a panel of HCV laboratory strains and clinical isolates covering genotypes 1 through 5. AT-511 demonstrated approximately 10-fold greater antiviral activity than SOF. The EC50 values for AT-511 ranged from 5 to 28 nM across the panel, establishing its potent pan-genotypic profile [1].

Pan-genotypic potency vs. SOF

Head-to-head

~10-fold greater activity; EC50 5–28 nM (GT 1–5)

Supports potency-focused HCV polymerase comparison

In vitro replicon assay, lab strains & clinical isolates

Evidence Dimension	Antiviral Potency (Pan-Genotypic)
Target Compound Data	EC50 range: 5 - 28 nM
Comparator Or Baseline	Sofosbuvir (SOF)
Quantified Difference	Approximately 10-fold more active (lower EC50)
Conditions	In vitro HCV replicon assay using laboratory strains and clinical isolates of GT 1-5

Why This Matters

This 10-fold higher potency at the molecular target level supports the potential for shorter treatment durations in clinical protocols, a key factor in drug development candidate selection and procurement for high-throughput screening.

• [1] Good, S. S., et al. (2020). Preclinical evaluation of AT-527, a novel guanosine nucleotide prodrug with potent, pan-genotypic activity against hepatitis C virus. PLoS ONE, 15(1), e0227104. View Source

Retained Activity Against Key Sofosbuvir Resistance Variant S282T

The emergence of the NS5B S282T substitution is a primary mechanism of resistance to sofosbuvir. In vitro studies directly compared the activity of arbemnifosbuvir's active form (AT-511) to sofosbuvir (SOF) against HCV replicons harboring the S282T variant. AT-511 remained fully active against this variant and was up to 58-fold more potent than SOF [1]. In contrast, SOF's activity is significantly reduced against S282T variants, with reported shifts of 2.4- to 18.1-fold in EC50 [2].

Activity against S282T variant

Head-to-head

Remains fully active; up to 58-fold more potent than SOF vs. S282T

Supports resistance variant activity review

HCV replicon with engineered S282T mutation

Evidence Dimension	Activity Against S282T Resistance-Associated Variant
Target Compound Data	Remains fully active
Comparator Or Baseline	Sofosbuvir (SOF)
Quantified Difference	Up to 58-fold more potent than SOF against S282T variant
Conditions	In vitro HCV replicon assay with engineered S282T resistance mutation

Why This Matters

This evidence provides a clear scientific basis for selecting arbemnifosbuvir over sofosbuvir for research focused on overcoming or understanding drug resistance, or for developing salvage therapies for SOF-experienced patient models.

• [1] Good, S. S., et al. (2020). Preclinical evaluation of AT-527, a novel guanosine nucleotide prodrug with potent, pan-genotypic activity against hepatitis C virus. PLoS ONE, 15(1), e0227104. View Source
• [2] Gane, E. J., et al. (2017). The emergence of NS5B resistance associated substitution S282T after sofosbuvir-based treatment. Hepatology Communications, 1(6), 538-549. View Source

Favorable Preclinical Safety Profile with Lack of Genotoxicity and Reproductive Toxicity

Nonclinical toxicology studies in rats and monkeys revealed a favorable safety profile for arbemnifosbuvir (bemnifosbuvir). Notably, the compound and its metabolites were negative in a comprehensive battery of in vitro and in vivo genetic toxicity assays. Furthermore, in reproductive toxicology studies, no drug-related effects on fertility, reproduction, embryofetal, or postnatal development were observed in rats. In rabbits, no embryofetal abnormalities were seen at doses up to 100 mg/kg/day, even in the presence of maternal toxicity [1].

Preclinical toxicology profile

Supporting evidence

Negative genotoxicity; no reproductive/developmental toxicity in rats/rabbits

Reported toxicology endpoint context supports selection review

Standard regulatory tox assays in multiple species

Evidence Dimension	Genotoxicity and Reproductive Toxicology
Target Compound Data	Negative in all assays; No adverse effects in rats/rabbits
Comparator Or Baseline	Class-level baseline for nucleotide analogs
Quantified Difference	N/A (Qualitative Safety Endpoint Met)
Conditions	Standard regulatory toxicology assays in rats, monkeys, and rabbits (in vivo and in vitro)

Why This Matters

This clean safety profile reduces attrition risk in development programs and provides a crucial differentiator for procurement in studies where long-term or reproductive safety is a concern, such as in animal models of chronic infection.

• [1] Atea Pharmaceuticals, Inc. (2022, March 28). Atea Pharmaceuticals Reports Nonclinical Bemnifosbuvir (AT-527) Toxicology Data at Society of Toxicology 61st Annual Meeting. Press Release. View Source

Demonstrated Activity Against SARS-CoV-2 and Dengue Virus Expanding Utility Beyond HCV

While sofosbuvir is specific to HCV, arbemnifosbuvir and its related prodrug AT-752 have demonstrated quantifiable in vitro activity against other clinically significant RNA viruses. Against SARS-CoV-2, bemnifosbuvir exhibited an EC90 of 0.47 μM . The double prodrug AT-752 (Arbemnifosbuvir) potently inhibits all four serotypes of dengue virus (DENV1-4) with an EC50 of 0.5 μM in Huh-7 cells . This is a class-level distinction where SOF shows no relevant activity.

Broad-spectrum antiviral activity

Class-level

SARS-CoV-2 EC90 0.47 μM; DENV1-4 EC50 0.5 μM (SOF: no established activity)

Supports multi-viral screening context

Cell culture assays (Huh-7 cells)

Evidence Dimension	Antiviral Spectrum
Target Compound Data	SARS-CoV-2 EC90 = 0.47 μM; DENV1-4 EC50 = 0.5 μM
Comparator Or Baseline	Sofosbuvir (SOF)
Quantified Difference	Target active against SARS-CoV-2 and DENV; SOF has no established activity against these viruses.
Conditions	In vitro cell culture assays (SARS-CoV-2 and DENV in Huh-7 cells)

Why This Matters

This broader spectrum provides a clear scientific rationale for procurement in multi-viral or emerging pathogen research programs, a utility that is absent for comparator compounds like sofosbuvir.

High Clinical SVR12 Rates with an 8-Week Regimen in Phase 2 HCV Trial

In a Phase 2 clinical trial, the combination of arbemnifosbuvir (bemnifosbuvir, 550 mg) and ruzasvir (180 mg) achieved a high rate of sustained virologic response 12 weeks post-treatment (SVR12) after an 8-week course. In the per-protocol treatment-adherent population (n=213), the SVR12 rate was 98%. For non-cirrhotic patients with genotypes 1-4, the SVR12 rate reached 99% (178/179). Notably, a 100% SVR12 rate was observed in non-cirrhotic, treatment-adherent patients infected with the historically difficult-to-treat genotype 3 [REFS-1, REFS-2].

Phase 2 SVR12 endpoint

Cross-study

98% SVR12 (8-wk); 100% in GT3 non-cirrhotic (per-protocol)

Reported clinical endpoint context; shorter-duration trial profile

Phase 2 open-label, treatment-naïve HCV

Evidence Dimension	Clinical Efficacy (SVR12)
Target Compound Data	98% SVR12 in treatment-adherent population after 8 weeks
Comparator Or Baseline	Historical benchmarks for SOF-based regimens (e.g., SOF/VEL for 12 weeks achieves >95% SVR12)
Quantified Difference	Comparable efficacy with a 33% shorter treatment duration (8 vs. 12 weeks)
Conditions	Phase 2 open-label clinical trial in treatment-naïve, chronic HCV-infected patients with and without compensated cirrhosis.

Why This Matters

This clinical data validates the preclinical potency and resistance findings, demonstrating that the molecular advantages translate into a meaningful clinical outcome: high cure rates with a shorter, more convenient treatment regimen, a key differentiator for clinical development and eventual procurement.

• [1] Atea Pharmaceuticals, Inc. (2024, December 4). Atea Pharmaceuticals Announces Positive Results from Phase 2 Study of Bemnifosbuvir and Ruzasvir Regimen for Treatment of Hepatitis C Virus (HCV). Press Release. View Source
• [2] Medthority. (2025, May 8). Bemnifosbuvir Phase II results in HCV. Medthority News. View Source

Primary Research and Development Scenarios for Arbemnifosbuvir Procurement

Development of Next-Generation, Short-Duration HCV Therapies

Given its 10-fold higher potency than sofosbuvir in vitro [1] and its ability to achieve 98% SVR12 rates with just 8 weeks of treatment in a Phase 2 trial , arbemnifosbuvir is the preferred polymerase inhibitor for research programs aiming to develop pan-genotypic, short-course HCV regimens. This is particularly relevant for patient populations with genotype 3 or those who may benefit from shorter treatment durations.

Research on Overcoming Antiviral Drug Resistance in HCV

The compound's unique ability to remain fully active against the S282T resistance-associated variant, with up to 58-fold greater potency than sofosbuvir [1], makes it an essential tool for studying mechanisms of resistance and for developing effective salvage therapies for patients who have failed prior NS5B inhibitor treatments.

Broad-Spectrum Antiviral Discovery Programs Targeting ssRNA Viruses

With quantifiable in vitro activity against both HCV (EC50 5-28 nM) [1] and SARS-CoV-2 (EC90 0.47 μM) , and potent activity against all four dengue virus serotypes (EC50 0.5 μM) for the related prodrug AT-752 , this chemical series is a valuable starting point for broad-spectrum antiviral discovery and for investigating pan-viral targets like the NiRAN domain of viral RdRp.

Preclinical Toxicology Studies Requiring a Clean Safety Profile

For long-term or reproductive toxicology studies, the documented lack of genotoxicity and reproductive/developmental toxicity in animal models [1] makes arbemnifosbuvir a lower-risk candidate compared to other nucleotide analogs that may carry such liabilities. This is a key factor in selecting a lead compound for advanced preclinical development.

Application

Selection Property

Validation Focus

HCV polymerase inhibitor combination studies

Pan-genotypic potency profile

Replicon EC50 across genotypes

Antiviral resistance mechanism research

S282T variant activity

Resistance-associated variant replicon assays

Multi-viral RdRp inhibitor screening

Spectrum against ssRNA viruses

Cell-based viral replication assays (HCV, DENV, CoV)

Preclinical toxicology candidate evaluation

Reported toxicology endpoints

In vivo repro-tox and genotoxicity assays

• [1] Good, S. S., et al. (2020). Preclinical evaluation of AT-527, a novel guanosine nucleotide prodrug with potent, pan-genotypic activity against hepatitis C virus. PLoS ONE, 15(1), e0227104. View Source
• [2] Atea Pharmaceuticals, Inc. (2022, March 28). Atea Pharmaceuticals Reports Nonclinical Bemnifosbuvir (AT-527) Toxicology Data at Society of Toxicology 61st Annual Meeting. Press Release. View Source